Cas no 2171470-39-4 (2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171470-39-4
• MF: C₃₁H₃₂N₂O₇
• MW: 544.594988822937
• CID: 6217096
• PubChem ID: 165723496
• Update Time: 2025-05-30

2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid
• 2-({1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}oxy)acetic acid
• 2171470-39-4
• EN300-1572994

• Inchi： 1S/C31H32N2O7/c1-20(38-17-21-9-3-2-4-10-21)29(30(36)33-15-22(16-33)39-19-28(34)35)32-31(37)40-18-27-25-13-7-5-11-23(25)24-12-6-8-14-26(24)27/h2-14,20,22,27,29H,15-19H2,1H3,(H,32,37)(H,34,35)
• InChI Key： IHMIUGPCDAAAQZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C(C(C)OCC2C=CC=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 544.22095136g/mol
• Monoisotopic Mass: 544.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid

Recent Advances in the Study of 2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid (CAS: 2171470-39-4)

The compound 2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid (CAS: 2171470-39-4) has recently emerged as a focal point in chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, has shown significant potential in peptide synthesis and drug development. Recent studies have explored its utility as a building block for novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the compound's role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative facilitates efficient coupling reactions while maintaining high purity and yield. The presence of the azetidine ring, a four-membered heterocycle, introduces conformational constraints that are valuable for designing peptidomimetics with enhanced stability and bioactivity. These properties make the compound particularly attractive for developing inhibitors of proteases and other enzymes involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to synthesize a series of cyclic peptides targeting the SARS-CoV-2 main protease. The researchers reported that the incorporation of 2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid into the peptide backbone improved binding affinity and selectivity, highlighting its potential in antiviral drug design. The study also noted the compound's compatibility with standard SPPS protocols, underscoring its practicality for large-scale production.

Another significant application of this compound lies in its use as a linker for bioconjugation. Recent work in Bioconjugate Chemistry has shown that the carboxylic acid moiety of the molecule can be activated for coupling with amines or alcohols, enabling the attachment of fluorescent probes, cytotoxic agents, or targeting ligands. This versatility has been leveraged in the development of antibody-drug conjugates (ADCs) and other targeted therapies, where precise control over drug release and localization is critical.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. The benzyloxy group, while useful for protecting the hydroxyl functionality during synthesis, may contribute to metabolic instability in vivo. Ongoing research is focused on modifying the scaffold to improve bioavailability and reduce off-target effects. For instance, a 2024 preprint from BioRxiv describes the synthesis of analogs with alternative protecting groups, which exhibit improved stability in plasma without compromising synthetic efficiency.

In conclusion, 2-({1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid (CAS: 2171470-39-4) represents a versatile and valuable tool in modern drug discovery. Its applications span peptide synthesis, enzyme inhibition, and bioconjugation, with ongoing research aimed at addressing its limitations. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.